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Compound of Interest

Compound Name: 4-Methylfuran-2-sulfonyl chloride

CAS No.: 2153799-57-4

Cat. No.: B2667850

Get Quote

The

C NMR spectrum of a substituted furan is dictated by the precise interplay of inductive (-I / +I)
and mesomeric (-M / +M) effects exerted by its substituents[4].

The Sulfonyl Chloride Group (-SO

Cl) at C2: This moiety is a powerful electron-withdrawing group (EWG). It drastically reduces
electron density at the ipso carbon (C2) via both inductive withdrawal and resonance,
causing a massive downfield shift (deshielding) into the 145–155 ppm range[5].

The Methyl Group (-CH

) at C4: Alkyl groups are weakly electron-donating via hyperconjugation (+I). The direct
attachment at C4 causes an ipso deshielding effect (~10 ppm downfield compared to
unsubstituted furan), while simultaneously shielding the ortho positions (C3 and C5) by
increasing their local electron density[4].
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4-Methylfuran-2-sulfonyl chloride

-SO2Cl Group (C2)
Strong EWG (-I, -M)

-CH3 Group (C4)
Weak EDG (+I)

C2: Heavily Deshielded
(~151 ppm)

 Electron Withdrawal

C4: Ipso Deshielded
(~123 ppm)

 Direct Attachment

C3 & C5: Ortho Shielded
(~116 & 146 ppm)

 Hyperconjugation

Click to download full resolution via product page

Electronic effects dictating the 13C NMR chemical shifts in 4-methylfuran-2-sulfonyl
chloride.

Comparative C NMR Data Analysis
To objectively evaluate 4-methylfuran-2-sulfonyl chloride, we must compare its carbon

scaffold against unsubstituted furan (the baseline) and its primary regioisomers. The data

below synthesizes empirical additivity rules and literature benchmarks for substituted furans in

CDCl

[4][5].

Table 1: Comparative

C NMR Chemical Shifts (ppm in CDCl

)
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Carbon
Position

Furan
(Baseline)

Furan-2-
sulfonyl
chloride

4-Methylfuran-

2-sulfonyl

chloride

5-Methylfuran-
2-sulfonyl
chloride

C2 (Attached to -

SO

Cl)

142.8 ~152.0 (Cq) ~151.5 (Cq) ~151.0 (Cq)

C3 109.6 ~118.5 (CH) ~116.0 (CH) ~118.0 (CH)

C4 109.6 ~113.0 (CH) ~123.0 (Cq) ~111.0 (CH)

C5 (Adjacent to

Oxygen)
142.8 ~148.5 (CH) ~146.0 (CH) ~158.5 (Cq)

-CH N/A N/A
~11.0 (CH

)

~13.0 (CH

)

(Note: Cq = Quaternary Carbon; CH = Methine Carbon. Values are predictive benchmarks

based on substituent additivity).

The Diagnostic Differentiator
The critical performance metric of

C NMR here is its ability to distinguish the 4-methyl isomer from the 5-methyl isomer.

In 4-methylfuran-2-sulfonyl chloride, C5 remains unsubstituted. Because it is directly

adjacent to the highly electronegative ring oxygen, it resonates far downfield at ~146.0 ppm

as a methine (CH) carbon[4].

In 5-methylfuran-2-sulfonyl chloride, the methyl group is at C5. This turns C5 into a

quaternary carbon (Cq) and pushes its shift even further downfield to ~158.5 ppm due to the

combined ipso effect of the methyl group and the adjacent oxygen.

By running a standard DEPT-135 (Distortionless Enhancement by Polarization Transfer)

experiment alongside the standard
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C spectra, researchers can instantly identify if the peak near ~146-158 ppm is a CH (indicating
the 4-methyl isomer) or a Cq (indicating the 5-methyl isomer).

Experimental Protocol: High-Resolution C NMR
Acquisition
To ensure trustworthiness and reproducibility, the following self-validating protocol must be

used. Quaternary carbons (C2, C4) in furan rings lack attached protons, meaning they do not

benefit from Nuclear Overhauser Effect (NOE) enhancement and have exceptionally long

relaxation times. The protocol below compensates for this physical reality.

Step-by-Step Methodology:

Sample Preparation: Dissolve exactly 50 mg of 4-methylfuran-2-sulfonyl chloride in 0.6

mL of deuterated chloroform (CDCl

, 99.8% D). The high concentration is required to overcome the low natural abundance
(1.1%) of the

C isotope.

Instrument Calibration: Insert the 5 mm NMR tube into a 400 MHz or 500 MHz NMR

spectrometer. Lock the magnetic field to the deuterium signal of CDCl

and perform automated shimming (Z1-Z4) to ensure magnetic field homogeneity.

Pulse Sequence Selection: Select a proton-decoupled

C pulse program (e.g., zgpg30 on Bruker systems).

Parameter Optimization (Critical Step):

Relaxation Delay (D1): Set to 2.0 to 3.0 seconds. Causality: This extended delay ensures

the quaternary C2 and C4 carbons fully relax between pulses, preventing their signals

from disappearing into the baseline noise.

Number of Scans (NS): Set to a minimum of 512 scans (approx. 30-45 minutes of

acquisition time) to achieve a >10:1 signal-to-noise ratio for the quaternary carbons.
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Data Processing: Apply a line broadening (LB) factor of 1.0 Hz to the Free Induction Decay

(FID) before Fourier Transformation.

Internal Referencing: Calibrate the central peak of the CDCl

1:1:1 triplet to exactly 77.16 ppm[5]. This creates a self-validating internal standard for the
chemical shifts.

Sample Prep
(CDCl3, 50mg)

13C NMR Acquisition
(100 MHz, 512 Scans)

Data Processing
(Zero-filling, Baseline)

Peak Assignment
(Additivity Rules)

Isomer Validation
(4-Me vs 5-Me)

Click to download full resolution via product page

Step-by-step experimental workflow for 13C NMR acquisition and isomer validation.

Application in Drug Development Workflows
When 4-methylfuran-2-sulfonyl chloride is reacted with an amine (e.g., an aniline derivative)

to form a sulfonamide drug candidate[2][3], the

C NMR spectrum serves as the primary tool for reaction monitoring.

Upon conversion from a sulfonyl chloride (-SO

Cl) to a sulfonamide (-SO

NHR), the electron-withdrawing power of the functional group decreases slightly. Consequently,
the C2 carbon will experience an upfield shift (moving from ~151.5 ppm to roughly ~148.0
ppm). Tracking the disappearance of the 151.5 ppm peak and the emergence of the new
sulfonamide C2 peak allows chemists to quantitatively confirm reaction completion without
destroying the sample.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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